Cas no 167875-34-5 (1H-Benz[e]indene-6-propanoicacid,3-[(1R,4Z)-1-carboxy-6-hydroxy-5-methyl-4-hexen-1-yl]-2,3,3a,4,6,7,8,9b-octahydro-2-hydroxy-3a,6,9b-trimethyl-7-(1-methylethenyl)-,(2R,3R,3aR,6S,7S,9bR)-)

1H-Benz[e]indene-6-propanoicacid,3-[(1R,4Z)-1-carboxy-6-hydroxy-5-methyl-4-hexen-1-yl]-2,3,3a,4,6,7,8,9b-octahydro-2-hydroxy-3a,6,9b-trimethyl-7-(1-methylethenyl)-,(2R,3R,3aR,6S,7S,9bR)- structure
167875-34-5 structure
Product Name:1H-Benz[e]indene-6-propanoicacid,3-[(1R,4Z)-1-carboxy-6-hydroxy-5-methyl-4-hexen-1-yl]-2,3,3a,4,6,7,8,9b-octahydro-2-hydroxy-3a,6,9b-trimethyl-7-(1-methylethenyl)-,(2R,3R,3aR,6S,7S,9bR)-
CAS No:167875-34-5
MF:C30H44O6
MW:500.666769981384
CID:176421
Update Time:2024-03-01

1H-Benz[e]indene-6-propanoicacid,3-[(1R,4Z)-1-carboxy-6-hydroxy-5-methyl-4-hexen-1-yl]-2,3,3a,4,6,7,8,9b-octahydro-2-hydroxy-3a,6,9b-trimethyl-7-(1-methylethenyl)-,(2R,3R,3aR,6S,7S,9bR)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benz[e]indene-6-propanoicacid,3-[(1R,4Z)-1-carboxy-6-hydroxy-5-methyl-4-hexen-1-yl]-2,3,3a,4,6,7,8,9b-octahydro-2-hydroxy-3a,6,9b-trimethyl-7-(1-methylethenyl)-,(2R,3R,3aR,6S,7S,9bR)-
    • 1H-Benz[e]indene-6-propanoicacid,3-[(1R,4Z)-1-carboxy-6-hydroxy-5-methyl-4-hexen-1-yl]-2,3,3a,4,6,7,8,9b-octahydro-2-hydroxy-
    • (+)-Poricoic acid E
    • 1H-Benz[e]indene-6-propanoicacid,3-[(1R,4Z)-1-carboxy-6-hydroxy-5-methyl-4-hexenyl]-2,3,3a,4,6,7,8,9b-octahydro-2-hydroxy-3a,6,9b-trimethyl-7-(1-methylethenyl)-,(2R,3R,3aR,6S,7S,9bR)- (9CI)
    • 3,4-Secolanosta-4(28),7,9(11),24-tetraene-3,21-dioicacid, 16,26-dihydroxy-, (16a,24Z)-
    • Poricoic acid E
    • 1H-Benz[e]indene-6-propanoic acid, 3-[(1R,4Z)-1-carboxy-6-hydroxy-5-methyl-4-hexen-1-yl]-2,3,3a,4,6,7,8,9b-octahydro-2-hydroxy-3a,6,9b-trimethyl-7-(1-methylethenyl)-, (2R,3R,3aR,6S,7S,9bR)-
    • Inchi: 1S/C30H44O6/c1-18(2)21-10-11-23-22(28(21,4)14-13-25(33)34)12-15-29(5)26(24(32)16-30(23,29)6)20(27(35)36)9-7-8-19(3)17-31/h8,11-12,20-21,24,26,31-32H,1,7,9-10,13-17H2,2-6H3,(H,33,34)(H,35,36)/b19-8-/t20-,21+,24-,26+,28+,29-,30+/m1/s1
    • InChI Key: BAMOLJDIJFNXHV-FWGWIYSYSA-N
    • SMILES: [C@@H]1([C@H](C(O)=O)CC/C=C(/C)\CO)[C@]2(C)[C@](C)(C3=CC[C@@H](C(C)=C)[C@](C)(CCC(O)=O)C3=CC2)C[C@H]1O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • XLogP3: 4.702
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